Cas no 695816-47-8 ((2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane)

• Product Name: (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane
• CAS No: 695816-47-8
• MF: C₁₅H₂₁O₂P
• MW: 264.299805402756
• MDL: MFCD09265097
• CID: 2200302
• PubChem ID: 24885348
• Update Time: 2025-11-01

(2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane Chemical and Physical Properties

Names and Identifiers

• S,S-Me-RajPhos™
• CS-0106736
• DTXSID90584869
• S,S-Me-RajPhos
• (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane
• AKOS025295646
• 695816-47-8
• 2-{2-[(2S,5S)-2,5-Dimethyl-1-phospholano]phenyl}1,3-dioxolane
• 2-{2-[(2S,5S)-2,5-Dimethyl-1-Phospholano]Phenyl}1,3-Dioxolane, Min. 97%
• D83770
• (2S,5S)-1-(2-(1,3-dioxolan-2-yl)phenyl)-2,5-dimethylphospholane
• 2-[2-[(2S,5S)-2,5-dimethylphospholan-1-yl]phenyl]-1,3-dioxolane
• (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl-2,5-dimethylphospholane
• VCB81647
• (2S,5S)-1-[2-(1,3-DIOXOLAN-2-YL)PHENYL]-2,5-DIMETHYLPHOSPHOLANE
• (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane, kanata purity
• 2-{2-[(2S,5S)-2,5-Dimethylphospholan-1-yl]phenyl}-1,3-dioxolane

• MDL： MFCD09265097
• Inchi： 1S/C15H21O2P/c1-11-7-8-12(2)18(11)14-6-4-3-5-13(14)15-16-9-10-17-15/h3-6,11-12,15H,7-10H2,1-2H3/t11-,12-/m0/s1
• InChI Key： JAKXTLMNIHPLEU-RYUDHWBXSA-N
• SMILES： P1(C2=CC=CC=C2C2OCCO2)[C@@H](C)CC[C@@H]1C

Computed Properties

• Exact Mass: 264.12791691g/mol
• Monoisotopic Mass: 264.12791691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.103 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5713
• Sensitiveness: Air Sensitive
• Optical Activity: [α]/D +35°, c = 1 in chloroform

(2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane

Comprehensive Overview of (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane (CAS No. 695816-47-8)

The compound (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane (CAS No. 695816-47-8) is a chiral phospholane derivative with significant applications in asymmetric synthesis and catalysis. Its unique structural features, including the 1,3-dioxolan-2-yl moiety and the 2,5-dimethylphospholane ring, make it a valuable building block in organic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in enantioselective transformations, a topic highly searched in academic and industrial databases.

One of the most discussed topics in modern chemistry is the development of sustainable catalytic processes. The (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane has been explored as a ligand in transition-metal-catalyzed reactions, which align with the growing demand for green chemistry and atom economy. Users frequently search for "chiral ligands for asymmetric hydrogenation" or "phospholane derivatives in catalysis," highlighting the relevance of this compound in current research trends.

The stereochemistry of (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane is another critical aspect. The (2S,5S) configuration ensures high enantioselectivity in reactions, making it a preferred choice for synthesizing optically active compounds. This aligns with the pharmaceutical industry's focus on enantiopure drugs, a frequently searched term in AI-driven drug discovery platforms. The compound's ability to induce chirality in products is a key reason for its popularity in medicinal chemistry.

From a synthetic perspective, the 1,3-dioxolan-2-yl group in (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane offers protective functionality for carbonyl compounds, a feature often queried in organic synthesis forums. This versatility makes the compound a valuable tool for multi-step syntheses, particularly in the construction of complex molecules. The 2,5-dimethylphospholane core further enhances its utility by providing a rigid framework for metal coordination, a topic of interest in coordination chemistry.

In recent years, the demand for high-performance chiral auxiliaries has surged, as evidenced by search engine analytics. The (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane fits this niche due to its stability and reactivity profile. Its applications extend to cross-coupling reactions and C-H activation processes, both of which are hot topics in synthetic chemistry. Researchers often seek "efficient phospholane ligands" or "chiral modifiers for catalysis," further underscoring the compound's importance.

Another area where (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane shines is in the development of novel materials. Its incorporation into polymeric or supramolecular systems has been explored, aligning with the rising interest in functional materials. Searches for "phosphorus-containing materials" or "chiral polymers" reflect this trend, making the compound a subject of interdisciplinary research.

To summarize, (2S,5S)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-dimethylphospholane (CAS No. 695816-47-8) is a multifaceted compound with broad applications in asymmetric synthesis, catalysis, and materials science. Its structural uniqueness and functional versatility make it a standout choice for researchers tackling challenges in enantioselective synthesis and sustainable chemistry. As the scientific community continues to prioritize green methodologies and precision synthesis, this compound is poised to remain a key player in advanced chemical research.